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Compound of Interest

Compound Name: Methyl 2,2-difluorohexanoate

Cat. No.: B1311288 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Methyl 2,2-difluorohexanoate. It

includes detailed operational and disposal plans to ensure safe laboratory practices.

Chemical Identifier and Physical Properties
Property Value

Chemical Name Methyl 2,2-difluorohexanoate

CAS Number 50889-47-9

Molecular Formula C7H12F2O2

Molecular Weight 166.17 g/mol

Appearance No data available (likely a liquid)

Boiling Point No data available

Storage Temperature Store in a cool, dry, well-ventilated area.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for Methyl 2,2-difluorohexanoate is not readily available, it should

be handled with care, assuming potential hazards associated with halogenated organic
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compounds.[3]

Engineering Controls:

All work with Methyl 2,2-difluorohexanoate should be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.[1][4][5]

For procedures with a high risk of splashing, a glove box may be recommended.[1]

Ensure eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE) Requirements:

PPE Category Specification

Eye Protection

Chemical splash goggles are the minimum

requirement. A face shield should be worn in

addition to goggles when there is a significant

risk of splashing.[1][3]

Hand Protection

Wear appropriate chemical-resistant gloves.

Given the nature of fluoro-organic compounds,

neoprene or nitrile gloves are recommended.

Double-gloving can provide extra protection.[1]

[5][6] Always consult the glove manufacturer's

compatibility chart.

Body Protection

A flame-resistant lab coat should be worn at all

times. For larger quantities or tasks with a

higher risk of splashes, a chemical-resistant

apron is advised.[1][5]

Respiratory Protection

If engineering controls are insufficient, a NIOSH-

approved respirator with organic vapor

cartridges may be necessary. The specific type

should be chosen based on a formal risk

assessment.[1][7]
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Operational Plan: Step-by-Step Handling Protocol
Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for Methyl 2,2-
difluorohexanoate. If a substance-specific SDS is unavailable, review the SDS for similar

halogenated esters.

Personnel Training: Ensure all personnel are trained on the specific hazards and handling

procedures for fluorinated organic compounds.[1]

Designate Work Area: All handling of this chemical must occur within a designated area,

such as a chemical fume hood.[2]

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.[1][5]

Prepare Equipment: Ensure all glassware and equipment are clean, dry, and free from

contaminants.[4][8]

Handling:

Dispensing: Carefully dispense the required amount of Methyl 2,2-difluorohexanoate within

the fume hood. Use a funnel for transfers to minimize the risk of spills.[5]

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.[9][10]

Reactions: Conduct all reactions in appropriate, sealed glassware. Ensure any pressure

build-up can be safely vented.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water, even if gloves were worn.[3][4]

Spill Response:

Small Spills: For small spills within a fume hood, use an inert absorbent material to contain

and clean up the spill. Place the contaminated absorbent in a sealed, labeled container for
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hazardous waste disposal.[11][12]

Large Spills: In the event of a large spill, evacuate the immediate area and alert laboratory

personnel. Follow established emergency procedures.[11]

Disposal Plan
Methyl 2,2-difluorohexanoate is a halogenated organic compound and must be disposed of

as hazardous waste.

Waste Segregation and Collection:

Waste Container: Collect all waste containing Methyl 2,2-difluorohexanoate in a

designated, properly labeled, and sealed hazardous waste container.[11][12] This container

should be specifically for halogenated organic waste.[13][14]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Methyl 2,2-difluorohexanoate," and any other components of the waste

stream.[11][12]

Segregation: Do not mix halogenated waste with non-halogenated organic waste, as this

significantly increases disposal costs and complexity.[13][14] Also, keep it separate from

acidic or alkaline waste streams.[12]

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[2][12]

Disposal Procedure:

Full Container: When the waste container is nearly full, seal it securely.

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Experimental Workflow for Handling Methyl 2,2-
difluorohexanoate
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Caption: Workflow for the safe handling and disposal of Methyl 2,2-difluorohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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